Cas no 76596-54-8 (2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one)
76596-54-8 structure
Product Name:2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one
CAS No:76596-54-8
MF:C5H3Br2NO2
MW:268.890819787979
MDL:MFCD30593065
CID:537508
PubChem ID:13626973
Update Time:2025-04-19
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-bromo-1-(3-bromo-5-isoxazolyl)-
- 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethanone
- 2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one
- 2-BROMO-1-(3-BROMOISOXAZOL-5-YL)ETHAN-1-ONE
- BDA59654
- 76596-54-8
- ZIEZUMAWBZSIDK-UHFFFAOYSA-N
- 3-Bromo-5-(bromoacetyl)isoxazole
- 2-bromo-1-(3-bromoisoxazol-5-yl)ethanone
- DTXSID60545341
- MFCD30593065
- SCHEMBL6074169
- 2-Bromo-1-(3-bromo-isoxazol-5-yl)-ethanone
- EN300-260271
- E79747
- 5-bromoacetyl-3-bromoisoxazole
-
- MDL: MFCD30593065
- Inchi: 1S/C5H3Br2NO2/c6-2-3(9)4-1-5(7)8-10-4/h1H,2H2
- InChI Key: ZIEZUMAWBZSIDK-UHFFFAOYSA-N
- SMILES: BrCC(C1=CC(=NO1)Br)=O
Computed Properties
- Exact Mass: 266.85299
- Monoisotopic Mass: 266.85305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525129-1g |
2-Bromo-1-(3-bromoisoxazol-5-yl)ethanone |
76596-54-8 | 97% | 1g |
$662 | 2023-01-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1605139-1g |
2-Bromo-1-(3-bromoisoxazol-5-yl)ethanone |
76596-54-8 | 98% | 1g |
¥10446.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1605139-5g |
2-Bromo-1-(3-bromoisoxazol-5-yl)ethanone |
76596-54-8 | 98% | 5g |
¥32077.00 | 2024-07-28 | |
| Enamine | EN300-260271-0.05g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 0.05g |
$268.0 | 2024-06-18 | |
| Enamine | EN300-260271-0.1g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 0.1g |
$400.0 | 2024-06-18 | |
| Enamine | EN300-260271-0.25g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 0.25g |
$572.0 | 2024-06-18 | |
| Enamine | EN300-260271-0.5g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 0.5g |
$902.0 | 2024-06-18 | |
| Enamine | EN300-260271-1.0g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 1.0g |
$1157.0 | 2024-06-18 | |
| Enamine | EN300-260271-2.5g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 2.5g |
$2268.0 | 2024-06-18 | |
| Enamine | EN300-260271-5.0g |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one |
76596-54-8 | 95% | 5.0g |
$3355.0 | 2024-06-18 |
2-bromo-1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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